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Compound of Interest

Compound Name: JNJ-54717793

Cat. No.: B8726860 Get Quote

Essential Safety and Handling Guide for JNJ-
54717793
Disclaimer: A specific Safety Data Sheet (SDS) for JNJ-54717793 is not publicly available. The

following guidance is based on general safety protocols for handling potent, powdered

research compounds and should be supplemented by a thorough risk assessment by qualified

personnel before commencing any work. Always adhere to your institution's safety guidelines.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling JNJ-54717793. It outlines necessary personal

protective equipment (PPE), operational procedures for safe handling and storage, and general

disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Given the potent nature of JNJ-54717793 as a selective orexin-1 receptor antagonist, a

comprehensive approach to personal protection is critical to prevent accidental exposure.

Minimum Recommended PPE:

Gloves: Double-gloving with nitrile gloves is recommended.

Eye Protection: Safety glasses with side shields are the minimum requirement. For

procedures with a higher risk of splashes, chemical splash goggles and a face shield should
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be used.

Lab Coat: A fully buttoned laboratory coat is mandatory.

Footwear: Closed-toe shoes must be worn at all times in the laboratory.

For Weighing and Handling of Powder:

Respiratory Protection: A NIOSH-approved respirator (e.g., N95 for powders) is essential to

prevent inhalation of fine particles.

Gown: A disposable gown with tight-fitting cuffs should be worn over the lab coat.

Operational and Disposal Plans
1. Designated Handling Area: All work with JNJ-54717793 powder should be conducted in a

designated area, such as a certified chemical fume hood, a powder-containment hood, or a

glove box, to minimize the risk of inhalation and contamination.

2. Weighing and Transfer:

Handle the smallest amount of the compound necessary for the experiment.

To minimize dust generation, employ wet-handling techniques, such as gently dampening

the powder with a suitable solvent if appropriate for the procedure.

Use dedicated spatulas and weighing papers.

3. Solution Preparation:

When preparing solutions, add the compound to the solvent slowly to avoid splashing.

All solution preparation should be performed within a certified chemical fume hood.

4. Storage:

Store JNJ-54717793 powder in a tightly sealed container in a cool, dry, and well-ventilated

area.
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Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.

Follow the specific storage temperature guidelines provided by the supplier.[1]

5. Spill and Decontamination:

Have a spill kit readily available.

In case of a spill, evacuate the area and follow your institution's spill cleanup procedures for

potent compounds.

Decontaminate all surfaces and equipment with an appropriate solvent or cleaning agent

after use.

6. Disposal:

Dispose of all waste, including empty containers, contaminated PPE, and unused

compound, as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of down the drain.

Quantitative Data Summary
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Property Value Source

Molecular Formula C22H18F4N6O N/A

Molecular Weight 458.41 g/mol N/A

CAS Number 1628843-99-1 N/A

Purity 98.06% [1]

Ki for hOX1R 16 nM [1]

Ki for hOX2R 700 nM [1]

Plasma EC50 85 ng/mL [1]

Storage of Powder
-20°C for 3 years; 4°C for 2

years
N/A

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month

Solubility in DMSO ≥ 6 mg/mL N/A

Experimental Protocols
Preparation of a 6 mg/mL Solution (Example 1):

Prepare a 60.0 mg/mL stock solution of JNJ-54717793 in DMSO.

To prepare a 1 mL working solution, take 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix thoroughly.

Add 450 µL of Saline to bring the final volume to 1 mL.

Preparation of a 6 mg/mL Solution (Example 2):

Prepare a 60.0 mg/mL stock solution of JNJ-54717793 in DMSO.
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To prepare a 1 mL working solution, take 100 µL of the DMSO stock solution.

Add 900 µL of 20% SBE-β-CD in Saline and mix thoroughly.

Safe Handling Workflow for JNJ-54717793
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Caption: Workflow for the safe handling of JNJ-54717793 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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